Cas no 1094070-51-5 (Methyl 5-aminoisothiazole-3-carboxylate)

Methyl 5-aminoisothiazole-3-carboxylate is a versatile heterocyclic compound featuring both an amino and an ester functional group on an isothiazole core. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The presence of the reactive amino group allows for further functionalization, while the ester moiety offers flexibility in downstream modifications. This compound exhibits stability under standard handling conditions and is compatible with a range of organic transformations. Its utility in medicinal chemistry is underscored by its role in constructing pharmacophores for potential therapeutic agents, including antimicrobial and anti-inflammatory compounds.
Methyl 5-aminoisothiazole-3-carboxylate structure
1094070-51-5 structure
Product Name:Methyl 5-aminoisothiazole-3-carboxylate
CAS No:1094070-51-5
MF:C5H6N2O2S
MW:158.178339481354
MDL:MFCD19105553
CID:822758
Update Time:2026-04-29

Methyl 5-aminoisothiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-aminoisothiazole-3-carboxylate
    • methyl 5-amino-1,2-thiazole-3-carboxylate
    • 5-amino-3-carbomethoxy-isothiazole
    • 5-Amino-3-Isothiazolecarboxylic acid methyl ester
    • ACN-C000761
    • AK139737
    • I14-11625
    • PubChem23749
    • SureCN3101714
    • MDL: MFCD19105553
    • Inchi: InChI=1S/C5H6N2O2S/c1-9-5(8)3-2-4(6)10-7-3/h2H,6H2,1H3
    • InChI Key: YRGYIZCDBMJMGM-UHFFFAOYSA-N
    • SMILES: O=C(C1=NSC(N)=C1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2

Experimental Properties

  • Boiling Point: 233.6±33.0°C at 760 mmHg

Methyl 5-aminoisothiazole-3-carboxylate Security Information

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